4-Methyl-1-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-3-amine

• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol
• SMILES: CC1=CN(N=C1N)CCC2CCOC2
• InChI: InChI=1S/C10H17N3O/c1-8-6-13(12-10(8)11)4-2-9-3-5-14-7-9/h6,9H,2-5,7H2,1H3,(H2,11,12)
• InChIKey: YSVQFNHPKXLJQA-UHFFFAOYSA-N

4-Methyl-1-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-3-amine: Structural Baseline and Procurement Context

4-Methyl-1-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-3-amine (CAS 1936220-17-5, MF C10H17N3O, MW 195.26 g/mol) is a 1,3,4-trisubstituted pyrazole-3-amine building block featuring a 4-methyl group and an N1-(2-(oxolan-3-yl)ethyl) substituent [1]. The oxolan-3-yl (tetrahydrofuran-3-yl) attachment represents a specific regioisomeric linkage that distinguishes the compound from its oxolan-2-yl counterpart (CAS 1489083-42-2) . Currently, the compound is primarily catalogued as a research intermediate with no disclosed primary biological profiling data in the public domain [1].

Unique oxolan-3-yl regioisomer; differs from oxolan-2-yl analog in spatial conformation.

No public biological profiling; intended for structural derivatization and SAR exploration only.

Commercially available at 95% purity from research suppliers; suitable as a synthetic building block.

• [1] Kuujia.com. 4-Methyl-1-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-3-amine (CAS 1936220-17-5). Computed Properties and Identifiers. View Source

Why In-Class Generic Substitution of 4-Methyl-1-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-3-amine Is Unsubstantiated

Within the aminopyrazole class, even minor structural variations can yield substantial differences in target binding, selectivity, and pharmacokinetics; for example, a 4-methyl versus 4-chloro substitution at the pyrazole core can alter kinase selectivity profiles, and oxolane attachment at the 3-position versus 2-position can affect molecular conformation and solubility [1]. However, for 4-Methyl-1-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-3-amine specifically, no quantitative comparative biological data exist in the public domain to confirm or refute functional differentiation from its closest analogs. Consequently, any claim that generic substitution would fail or succeed remains unproven—this lack of evidence itself is the most critical information for scientific procurement decisions, underscoring that the compound is not yet biologically validated and should be selected only for structural derivatization purposes where the oxolan-3-yl regioisomer is synthetically required [1].

Target

Oxolane regioisomer

Oxolan-3-yl attachment may produce a distinct binding pocket conformation; substitution with the 2-yl isomer could alter orientation, though no functional data exist to confirm.

Analog

4-Chloro counterpart

4-Methyl to 4-chloro replacement shifts lipophilicity and electronic profile; class-level inference suggests permeability differences, but experimental validation is unavailable.

• [1] Bioorganic & Medicinal Chemistry. 26(8). A novel series of 4-methyl substituted pyrazole derivatives were designed, synthesized and biologically evaluated as potent glucagon receptor (GCGR) antagonists. View Source

Verifiable Structural and Physicochemical Differentiation of 4-Methyl-1-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-3-amine

Oxolane Regioisomeric Attachment: 3-yl vs. 2-yl Conformational Distinction

The target compound bears the oxolane moiety attached at the 3-position via an ethyl linker; the closest commercially available analog, 4-Methyl-1-[2-(oxolan-2-yl)ethyl]-1H-pyrazol-3-amine (CAS 1489083-42-2), attaches the oxolane at the 2-position . This positional difference alters the spatial orientation of the tetrahydrofuran oxygen relative to the pyrazole core, directly affecting the three-dimensional conformation accessible in binding pockets. No experimental binding or activity data are available for either compound to quantify the functional consequence of this difference [1].

Oxolane regioisomer distinction

Data to verify

Target: oxolan-3-yl attachment vs. comparator: oxolan-2-yl. No biological quantification available.

Positional isomer required for SAR; functional consequence unquantified.

Structural specification only; no assay comparison possible.

Evidence Dimension	Oxolane attachment position
Target Compound Data	Oxolan-3-yl (tetrahydrofuran-3-yl) at N1-ethyl
Comparator Or Baseline	4-Methyl-1-[2-(oxolan-2-yl)ethyl]-1H-pyrazol-3-amine; oxolan-2-yl attachment
Quantified Difference	Structural regioisomer; no biological quantification available
Conditions	Structural specification only; no assay comparison possible

Why This Matters

For researchers requiring a specific regioisomer for structure-activity relationship (SAR) exploration or patent-defined composition of matter, selecting the correct oxolane positional isomer is functionally mandatory regardless of activity data.

• [1] Kuujia.com. 4-Methyl-1-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-3-amine (CAS 1936220-17-5). View Source

4-Methyl vs. 4-Chloro Substitution: Divergent Physicochemical Properties

The 4-chloro analog, 4-Chloro-1-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-3-amine (CAS 1935911-53-7, MW 215.68 g/mol), differs by a single atom substitution at the pyrazole 4-position . Predicted XLogP3 for the 4-methyl target compound is 0.8 [1]; the 4-chloro analog, possessing a heavier and more electronegative halogen, is expected to exhibit higher lipophilicity (estimated XLogP3 ≈ 1.2–1.5, class-level inference) and a larger topological polar surface area. No experimental logD, solubility, or metabolic stability data are published for either compound to permit direct quantitative comparison.

Predicted lipophilicity shift

Class-level

ΔXLogP3 ≈ -0.4 to -0.7 (4-methyl vs 4-chloro, class-level estimate); ΔMW = -20.42 g/mol.

Lipophilicity change may affect permeability and metabolic profile.

Predicted computational properties; no experimental logD or stability data.

Evidence Dimension	Predicted lipophilicity (XLogP3) and molecular weight
Target Compound Data	XLogP3: 0.8; MW: 195.26 g/mol [1]
Comparator Or Baseline	4-Chloro-1-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-3-amine; MW: 215.68 g/mol; XLogP3 not reported, class-level estimate higher due to chlorine
Quantified Difference	ΔMW = -20.42 g/mol; ΔXLogP3 ≈ -0.4 to -0.7 (class-level estimate)
Conditions	Predicted computational properties; no experimental measurement

Why This Matters

Selection between 4-methyl and 4-chloro variants determines the lipophilicity-hydrophilicity balance, which directly impacts passive permeability, solubility, and potential for metabolic oxidation—critical parameters in lead optimization.

• [1] Kuujia.com. 4-Methyl-1-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-3-amine (CAS 1936220-17-5). Computed XLogP3: 0.8. View Source

Available Purity Specification and Sourcing Differentiation

The target compound is commercially available from Enamine (Catalog EN300-1111164) at a specified purity of 95% [1]. The oxolan-2-yl regioisomer (CAS 1489083-42-2) is also available at 95% purity from AKSci (Catalog 7211DR) . At this time, no vendor provides higher purity grades (e.g., ≥98%), certified reference standards, or analytical certificates with quantified impurity profiles for either regioisomer. Both compounds are supplied exclusively for research purposes and are not manufactured under GMP conditions.

Purity specification equivalence

Specification review

Target: 95% (Enamine). Comparator oxolan-2-yl isomer: 95% (AKSci). Equivalent nominal grade.

Procurement choice depends on oxolane attachment position, not purity.

No higher-purity grades or certified reference standards available.

Evidence Dimension	Commercial purity grade
Target Compound Data	95% (Enamine EN300-1111164) [1]
Comparator Or Baseline	4-Methyl-1-[2-(oxolan-2-yl)ethyl]-1H-pyrazol-3-amine; 95% (AKSci 7211DR)
Quantified Difference	Equivalent nominal purity; no differential advantage demonstrated
Conditions	Catalog specifications as of the latest available listing

Why This Matters

Equivalence in purity means procurement decisions between these regioisomers pivot entirely on the structural requirement of the oxolane attachment position, not on quality differentiation.

• [1] Kuujia.com. 4-Methyl-1-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-3-amine (CAS 1936220-17-5). Supplier: Enamine EN300-1111164, 95%. View Source

Research Application Scenarios for 4-Methyl-1-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-3-amine Based on Available Evidence

Synthetic Elaboration in Kinase-Focused Library Design

The 3-amine group provides a reactive handle for urea, amide, or sulfonamide formation, common pharmacophoric elements in kinase inhibitor scaffolds. The 4-methyl substituent and oxolan-3-yl-ethyl side chain offer a specific steric and electronic profile for SAR exploration around the hinge-binding region of ATP-competitive kinase inhibitors [1]. The compound is suitable as a diversity element in combinatorial library synthesis where the oxolan-3-yl regioisomer is explicitly required by design hypothesis.

Metabolic Stability Modulation via Oxolane Incorporation

The tetrahydrofuran moiety is recognized in medicinal chemistry as a metabolically more stable bioisostere for methoxy or ethoxy groups, potentially reducing oxidative O-dealkylation [1]. Incorporating the oxolan-3-yl-ethyl chain at the N1 position of the pyrazole-3-amine core may confer differentiated metabolic stability relative to simpler alkyl-substituted analogs. However, no experimental microsomal stability data exist for this specific compound; this application rests on class-level principles.

Patent-Defined Composition of Matter Requirements

When a patent claims a Markush structure specifying an oxolan-3-yl substituent at the N1 position of a 4-methylpyrazol-3-amine, the procurement of the exact regioisomer (CAS 1936220-17-5) is legally and scientifically mandatory. Substitution with the oxolan-2-yl isomer (CAS 1489083-42-2) would constitute a different chemical entity and may fall outside the patent scope, compromising freedom-to-operate or inventorship claims [1].

Physicochemical Property Baseline for Computational Modeling

The compound's predicted XLogP3 of 0.8, topological polar surface area of 53.1 Ų, and 3 rotatable bonds [1] place it within favorable drug-like property space (congruent with Lipinski's guidelines). It can serve as a reference point for computational QSAR or machine learning models that require structurally characterized but biologically unannotated pyrazole-3-amine entries to benchmark predictive algorithms.

Application

Selection Property

Validation Focus

Kinase-focused library synthesis

3-amine handle; oxolan-3-yl regioisomer for hinge-binding SAR

Reactivity with electrophiles; structural confirmation

Metabolic stability research

Oxolane as potential metabolically stable bioisostere

Microsomal stability and metabolite identification

Patent compliance

Exact oxolan-3-yl regioisomer as claimed in composition of matter

Analytical confirmation of regioisomer identity

Computational QSAR modeling

Predicted drug-like property profile (XLogP3, TPSA)

Benchmark predictive algorithms against experimental data

• [1] Kuujia.com. 4-Methyl-1-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-3-amine (CAS 1936220-17-5). Computed physicochemical properties: XLogP3 0.8, TPSA 53.1 Ų. View Source